4-({1-[(2,4-Dichlorophenyl)methyl]benzimidazol-2-yl}methyl)morpholine

• IUPAC Name: 4-[[1-[(2,4-dichlorophenyl)methyl]benzimidazol-2-yl]methyl]morpholine
• InChI: InChI=1S/C19H19Cl2N3O/c20-15-6-5-14(16(21)11-15)12-24-18-4-2-1-3-17(18)22-19(24)13-23-7-9-25-10-8-23/h1-6,11H,7-10,12-13H2
• InChI Key: SZGYGJQJLKZQLJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=NC3=CC=CC=C3N2CC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C19H19Cl2N3O
• Molecular Weight: 376.3 g/mol
• CAS No.: 872581-72-1

Description

Molecular Structure Analysis

The molecular structure of this compound is based on the benzimidazole core, which is a bicyclic heterocycle consisting of fused benzene and imidazole rings. The benzimidazole core is substituted at the 1-position with a (2,4-dichlorophenyl)methyl group and at the 2-position with a morpholine moiety.

Scientific Research Applications

Synthesis and Antioxidant Activities

A novel synthesis approach for benzimidazole derivatives containing morpholine was developed, demonstrating significant antioxidant activities and glucosidase inhibition potential. These compounds were synthesized through a one-pot nitro reductive cyclization reaction, exhibiting high scavenging activity in various in vitro antioxidant assays. The study highlights the structure-activity relationship of these analogs, underscoring their potential in medicinal chemistry (Özil, M., Parlak, C., & Baltaş, N., 2018).

Anti-inflammatory and COX-2 Inhibition

Research on benzimidazole derivatives bearing oxadiazole and morpholine rings revealed significant anti-inflammatory activity. Specifically, one compound demonstrated notable inhibition in a carrageenan-induced rat paw edema test, coupled with reduced ulcerogenic effects and efficient COX-2 inhibition. This study's findings underscore the therapeutic potential of these compounds in treating inflammatory diseases (Rathore, A. et al., 2017).

Corrosion Inhibition

Benzimidazole derivatives, including those with morpholine, have been studied for their corrosion inhibition properties on N80 steel in hydrochloric acid. These inhibitors showed high efficiency, demonstrating their potential in protecting metals from corrosion in acidic environments. The study combined electrochemical methods, surface analysis, and quantum chemical studies to elucidate the mechanism of inhibition (Yadav, M. et al., 2016).

Antifungal Activity

A series of benzimidazol-2-ylcyanoketone oxime ethers containing morpholine moieties were synthesized and tested for their antifungal activities against Botrytis cinerea and Sclerotinia sclerotiorum. Some compounds displayed higher activity compared to the standard fungicide, carbendazim, highlighting their potential as novel antifungal agents (Qu, Z.-q. et al., 2015).

Future Directions

Benzimidazole and its derivatives have been the focus of many research studies due to their wide range of biological activities. Future research may focus on exploring the potential applications of this compound in various fields, including medicinal chemistry, drug discovery, and organic synthesis.